Cas no 5551-59-7 (4-O-beta-D-Glucopyranuronosyl-D-glucose)

• Product Name: 4-O-beta-D-Glucopyranuronosyl-D-glucose
• CAS No: 5551-59-7
• Molecular Formula: C₁₂H₂₀O₁₂
• Molecular Weight: 356.28
• CID: 2042731
• PubChem ID: 87905756

4-O-beta-D-Glucopyranuronosyl-D-glucose Properties

Names and Identifiers

• 4-O-beta-D-Glucopyranuronosyl-D-glucose
• CELLOBIURONIC ACID
• O4-((5S)-5-Carboxy-β-D-xylopyranosyl)-D-glucose
• 4-O-(beta-D-Glucopyranosyluronic acid)-D-glucose
• Cellobiouronic acid
• SCHEMBL5889340
• Cellobiuronic acid
• 5551-59-7
• 4-O-b-D-Glucopyranuronosyl-D-glucose
• OC04373
• (2S,3S,4S,5R,6R)-3,4,5-Trihydroxy-6-(((2R,3R,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl)oxy)tetrahydro-2H-pyran-2-carboxylic acid

• InChIKey： PNVVVLIPTFYMOJ-UHFFFAOYSA-N
• Inchi： InChI=1S/2C12H20O12/c13-1-2-8(5(16)6(17)11(21)22-2)23-12-7(18)3(14)4(15)9(24-12)10(19)20;13-1-3(15)5(17)9(4(16)2-14)23-12-8(20)6(18)7(19)10(24-12)11(21)22/h2-9,11-18,21H,1H2,(H,19,20);1,3-10,12,14-20H,2H2,(H,21,22)
• SMILES： OCC(O)C(OC1OC(C(O)C(O)C1O)C(O)=O)C(O)C(O)C=O.OCC1OC(O)C(O)C(O)C1OC1OC(C(O)C(O)C1O)C(O)=O

Computed Properties

• Exact Mass: 356.09547607Da
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 8
• Monoisotopic Mass: 356.09547607Da
• Heavy Atom Count: 24
• Complexity: 430
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.8
• Topological Polar Surface Area: 214Ų

Experimental Properties

• Melting Point: 189.5 °C (decomposition)
• Solubility: Dissolution (68 g/l) (25 º C),
• Density: 1.78±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides